Cas no 2549133-29-9 (N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide)

• Product Name: N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide
• CAS No: 2549133-29-9
• MF: C₁₅H₁₅NO₃S₂
• MW: 321.414501428604
• CID: 5315524
• PubChem ID: 154883331
• Update Time: 2025-06-29

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2549133-29-9
• AKOS040732077
• F9994-4863
• N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide
• N-[3-(Methylsulfonyl)-2-propen-1-yl]-4-(3-thienyl)benzamide

• Inchi： 1S/C15H15NO3S2/c1-21(18,19)10-2-8-16-15(17)13-5-3-12(4-6-13)14-7-9-20-11-14/h2-7,9-11H,8H2,1H3,(H,16,17)
• InChI Key： UGBFFUCJAMSEMI-UHFFFAOYSA-N
• SMILES： C(NCC=CS(C)(=O)=O)(=O)C1=CC=C(C2C=CSC=2)C=C1

Computed Properties

• Exact Mass: 321.04933569g/mol
• Monoisotopic Mass: 321.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.6±50.0 °C(Predicted)
• pka: 13.85±0.46(Predicted)

Additional information on N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide

N-[(2E)-3-Methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide: A Comprehensive Overview

N-[(2E)-3-Methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide, also known by its CAS number 2549133-29-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, material synthesis, and analytical chemistry. Recent advancements in synthetic methodologies and computational modeling have further highlighted its versatility and utility.

The molecular structure of N-[(2E)-3-Methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide comprises a benzamide core, a methanesulfonyl group, and a thiophene ring. These functional groups contribute to its reactivity, stability, and compatibility with diverse chemical environments. The presence of the thiophene ring introduces aromaticity and potential for conjugation, which can enhance electronic properties. Meanwhile, the methanesulfonyl group imparts electrophilic characteristics, making it suitable for various substitution reactions.

Recent studies have focused on the synthesis of this compound using multi-step strategies that emphasize efficiency and scalability. Researchers have employed advanced catalytic systems and optimized reaction conditions to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements underscore the importance of continuous innovation in synthetic chemistry.

In terms of applications, N-[(2E)-3-Methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide has shown promise in the development of bioactive compounds. Its structure allows for potential interactions with biological targets, such as enzymes or receptors, making it a valuable candidate in drug discovery programs. Additionally, its stability under physiological conditions suggests suitability for therapeutic applications.

The compound's unique electronic properties also make it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has been explored in the context of catalysis and sensor development. Furthermore, its compatibility with various polymer matrices has led to investigations into its use as a functional additive in advanced materials.

From an analytical perspective, the compound serves as a useful reference standard due to its well-defined structure and spectral characteristics. Its application in chromatographic separations and spectroscopic analyses has been documented, highlighting its role in quality control and analytical method development.

Looking ahead, ongoing research is focused on expanding the scope of applications for N-[(2E)-3-Methanesulfonylprop-2-en-1-yl]-4-(thiophen-3-yl)benzamide. Efforts are underway to explore its potential as a building block for more complex molecules, leveraging its modular structure for diversification. Additionally, computational studies are being conducted to predict its behavior under various environmental conditions, which will aid in optimizing its use across different industries.

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